BENGHE Foundational & Exploratory

Check Availability & Pricing

Solubility Profile of Ethyl 3-chloro-4-
hydroxybenzoate: A Technical Guide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Ethyl 3-chloro-4-hydroxybenzoate

Cat. No.: B100976

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the available information on the
solubility of Ethyl 3-chloro-4-hydroxybenzoate. Due to a lack of specific quantitative solubility
data in publicly accessible literature, this document focuses on providing key physical and
chemical properties, qualitative solubility information based on a structurally similar compound,
and a detailed experimental protocol for determining solubility. This guide is intended to be a
valuable resource for researchers and professionals working with this compound, enabling
them to make informed decisions in experimental design and formulation development.

Introduction

Ethyl 3-chloro-4-hydroxybenzoate is a substituted aromatic compound with potential
applications in various fields, including pharmaceuticals and material science. Understanding
its solubility in different solvents is a critical parameter for its purification, formulation, and
application. This guide summarizes the known properties of Ethyl 3-chloro-4-
hydroxybenzoate and provides a practical framework for experimentally determining its
solubility.

Physicochemical Properties of Ethyl 3-chloro-4-
hydroxybenzoate
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A summary of the key physicochemical properties of Ethyl 3-chloro-4-hydroxybenzoate is
presented in Table 1. These properties are essential for understanding the compound's
behavior in different solvent systems.

Property Value Source
Molecular Formula CoHoCIOs PubChem
Molecular Weight 200.62 g/mol PubChem
Appearance Solid Sigma-Aldrich
Melting Point 98-102 °C Sigma-Aldrich

QBOWIPYEPOVPGR-
INChl Key PubChem
UHFFFAOYSA-N

CAS Number 16357-41-8 PubChem

Solubility Profile

As of the date of this publication, specific quantitative experimental data on the solubility of
Ethyl 3-chloro-4-hydroxybenzoate in various solvents is not available in the reviewed
scientific literature. However, qualitative insights can be drawn from the behavior of structurally
similar compounds.

Qualitative Solubility of a Structurally Related
Compound: Ethyl 4-hydroxybenzoate (Ethylparaben)

Ethyl 4-hydroxybenzoate, also known as Ethylparaben, is a compound with a similar core
structure to Ethyl 3-chloro-4-hydroxybenzoate, differing by the absence of a chlorine atom at
the 3-position. The solubility of Ethylparaben has been documented and can provide an initial
estimate for the solubility behavior of its chlorinated analog.

o Water: Ethyl 4-hydroxybenzoate is reported to be slightly soluble in water.[1] The presence of
the hydrophobic ethyl group limits its interaction with polar water molecules.

e Organic Solvents: It exhibits greater solubility in organic solvents such as ethanol, methanol,
and acetone.[1]
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It is important to note that the presence of the chlorine atom in Ethyl 3-chloro-4-
hydroxybenzoate will influence its polarity and intermolecular interactions, and therefore its
solubility will differ from that of Ethylparaben. Experimental determination is necessary for
precise solubility values.

Experimental Protocol for Solubility Determination:
Gravimetric Method

The gravimetric method is a reliable and straightforward technique for determining the solubility
of a solid solute in a liquid solvent. It involves preparing a saturated solution, separating a
known mass or volume of the solution, evaporating the solvent, and weighing the remaining
solute.

Materials

o Ethyl 3-chloro-4-hydroxybenzoate

o Selected solvent(s)

e Analytical balance

e Thermostatic shaker or water bath

 Filtration apparatus (e.g., syringe filters, filter paper)
e Volumetric flasks and pipettes

e Oven

Procedure

e Preparation of Saturated Solution:

o Add an excess amount of Ethyl 3-chloro-4-hydroxybenzoate to a known volume of the
chosen solvent in a sealed container.

o Agitate the mixture at a constant temperature using a thermostatic shaker or water bath
until equilibrium is reached. The time to reach equilibrium should be determined
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experimentally (typically 24-72 hours). The presence of undissolved solid is crucial to
ensure saturation.

o Sample Withdrawal and Filtration:

o Once equilibrium is established, allow the solution to stand undisturbed for a sufficient time
to allow the excess solid to settle.

o Carefully withdraw a known volume (e.g., 10 mL) of the supernatant using a pre-heated or
pre-cooled pipette to the experimental temperature to avoid precipitation or dissolution.

o Immediately filter the withdrawn sample through a syringe filter (with a pore size
appropriate to remove all solid particles, e.g., 0.45 um) into a pre-weighed, dry container
(e.g., a beaker or evaporating dish).

e Solvent Evaporation:

o Weigh the container with the filtered saturated solution to determine the mass of the
solution.

o Evaporate the solvent from the solution. This can be achieved by placing the container in
an oven at a temperature below the boiling point of the solvent and the melting point of the
solute until all the solvent has evaporated.

o Determination of Solute Mass:

o Once the solvent is completely removed, cool the container to room temperature in a
desiccator to prevent moisture absorption.

o Weigh the container with the dry solute.

o The mass of the dissolved Ethyl 3-chloro-4-hydroxybenzoate is the difference between
the final mass of the container with the solute and the initial mass of the empty container.

» Calculation of Solubility:

o The solubility can be expressed in various units, such as grams of solute per 100 mL of
solvent ( g/100 mL) or moles of solute per liter of solution (mol/L).
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Experimental Workflow Diagram
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Caption: Experimental workflow for the gravimetric determination of solubility.

Conclusion

While quantitative solubility data for Ethyl 3-chloro-4-hydroxybenzoate is not readily
available, this technical guide provides essential physicochemical information and a robust
experimental protocol for its determination. The qualitative solubility of the related compound,
Ethyl 4-hydroxybenzoate, suggests that Ethyl 3-chloro-4-hydroxybenzoate is likely to be
sparingly soluble in water and more soluble in common organic solvents. For precise
formulation and process development, it is imperative that researchers perform experimental
solubility studies as outlined in this guide. This will ensure accurate and reliable data for their
specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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